Cas no 750633-45-5 (3-Bromo-2'-methoxybenzophenone)

• Product Name: 3-Bromo-2'-methoxybenzophenone
• CAS No: 750633-45-5
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• MDL: MFCD01311527
• CID: 870777
• Update Time: 2025-07-25

3-Bromo-2'-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)-(2-methoxyphenyl)methanone
• 3-Bromo-2'-methoxybenzophenone

• MDL： MFCD01311527
• Inchi： 1S/C14H11BrO2/c1-17-13-8-3-2-7-12(13)14(16)10-5-4-6-11(15)9-10/h2-9H,1H3
• InChI Key： ZUYGRFRBVXDZBE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 289.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 26.30000
• LogP: 3.68870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Bromo-2'-methoxybenzophenone

3-Bromo-2'-methoxybenzophenone: A Comprehensive Overview

3-Bromo-2'-methoxybenzophenone, also known by its CAS number CAS No. 750633-45-5, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, properties, and recent advancements related to 3-Bromo-2'-methoxybenzophenone.

The molecular structure of 3-Bromo-2'-methoxybenzophenone consists of a benzophenone backbone with a bromine atom at the 3-position and a methoxy group at the 2'-position. This arrangement imparts distinctive electronic and steric properties to the molecule, making it suitable for a wide range of applications. The bromine atom introduces electron-withdrawing effects, while the methoxy group contributes electron-donating characteristics, creating a balance that enhances the compound's reactivity and stability.

Recent studies have highlighted the potential of 3-Bromo-2'-methoxybenzophenone in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The compound's ability to undergo various chemical transformations, such as nucleophilic aromatic substitution and coupling reactions, has made it a valuable intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, 3-Bromo-2'-methoxybenzophenone has found utility in materials science. Its photophysical properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements have demonstrated its ability to act as an efficient electron transport layer, enhancing device performance and stability.

The synthesis of 3-Bromo-2'-methoxybenzophenone typically involves multi-step processes that require precise control over reaction conditions. Traditional methods include Friedel-Crafts acylation followed by substitution reactions to introduce the bromine and methoxy groups. However, recent innovations have introduced more efficient routes, such as microwave-assisted synthesis and catalytic coupling techniques, which significantly reduce reaction times and improve yields.

CAS No. 750633-45-5 is also notable for its role in chemical sensing applications. Its ability to selectively bind certain analytes has led to its use in the development of sensors for environmental monitoring and food safety. Recent research has focused on enhancing its sensitivity and selectivity through functionalization with nanomaterials such as graphene oxide and metal nanoparticles.

In conclusion, 3-Bromo-2'-methoxybenzophenone, identified by its CAS number CAS No. 750633-45-5, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future scientific developments.